Cas no 1250993-43-1 (3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.2.0]heptane-1-carboxylic acid)

• Product Name: 3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.2.0]heptane-1-carboxylic acid
• CAS No: 1250993-43-1
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD14581338
• CID: 4564720
• PubChem ID: 71305989
• Update Time: 2025-10-29

3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.2.0]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aza-Bicyclo[3.2.0]Heptane-1,3-Dicarboxylic Acid 3-Tert-Butyl Ester
• 3-(tert-Butoxycarbonyl)-3-azabicyclo[3.2.0]heptane-1-carboxylic acid
• 3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.2.0]heptane-1-carboxylic acid
• AM805655
• W14309
• 3-Aza-bicyclo[3.2.0]heptane-1,3-dicarboxylic acid 3-t-butyl ester
• 3-Aza-bicyclo[3.2.0]heptane-1,3-dicarboxylicacid3-tert-butylester
• 3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.2.0]heptane-1-carboxylic acid
• 3-[(2-Methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.2.0]heptane-5-carboxylic acid
• 3-(tert-Butoxycarbonyl)-3-azabicyclo[3.2.0]heptane-1-carboxylicacid
• rac-(1R,5R)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.2.0]heptane-1-carboxylic acid, trans
• SCHEMBL20415351
• CS-0038839
• 1250993-43-1
• EN300-268885
• AKOS027255250
• AS-72407
• MFCD14581338

• MDL： MFCD14581338
• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(16)13-6-8-4-5-12(8,7-13)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)
• InChI Key： HFZDQTVYEXMISZ-UHFFFAOYSA-N
• SMILES： OC(C12CN(C(=O)OC(C)(C)C)CC1CC2)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.2.0]heptane-1-carboxylic acid

Professional Introduction to 3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.2.0]heptane-1-carboxylic Acid (CAS No. 1250993-43-1)

3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.2.0]heptane-1-carboxylic acid

CAS No. 1250993-43-1 is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex bicyclic structure and protective group functionality, plays a pivotal role in the synthesis of various bioactive molecules. Its unique structural framework, featuring a tert-butoxycarbonyl (Boc) protecting group on the azabicyclo[3.2.0]heptane core, makes it an invaluable intermediate in the development of peptidomimetics and other therapeutic agents.

The Boc group is a widely used protecting group in peptide synthesis, providing stability under basic conditions while allowing for selective deprotection under acidic conditions. This characteristic makes 3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.2.0]heptane-1-carboxylic acid particularly useful in multi-step synthetic routes where precise control over functional group transformations is essential. The azabicyclo[3.2.0]heptane moiety introduces a rigid scaffold that can mimic the conformational preferences of natural products, enhancing the binding affinity and selectivity of potential drug candidates.

In recent years, there has been a surge in research focused on peptidomimetics as alternative therapeutic agents due to their improved pharmacokinetic properties and reduced immunogenicity compared to native peptides. The compound CAS No. 1250993-43-1 serves as a key building block in the synthesis of such mimetics, enabling researchers to design molecules with tailored biological activities. For instance, its incorporation into peptidomimetic scaffolds has been shown to enhance receptor binding affinity and prolong drug half-life, making it a promising candidate for drug discovery programs targeting various diseases.

The utility of this compound extends beyond peptidomimetic synthesis; it also finds applications in the development of novel catalysts and ligands for asymmetric synthesis. The rigid bicyclic structure provides a stable platform for designing chiral auxiliaries and catalysts that can facilitate enantioselective transformations, which are crucial for producing enantiomerically pure pharmaceuticals with minimal side effects.

Recent advancements in computational chemistry have further highlighted the potential of 3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.2.0]heptane-1-carboxylic acid in drug design. Molecular modeling studies have demonstrated that the compound's scaffold can effectively interact with biological targets by mimicking key pharmacophoric features found in natural products and known drugs. These insights have guided the development of novel therapeutic agents with improved efficacy and reduced toxicity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the process and enhance scalability. These innovations have not only improved the accessibility of CAS No. 1250993-43-1 but also paved the way for its widespread use in industrial applications.

In conclusion, 3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.2.0]heptane-1-carboxylic acid is a versatile and highly valuable compound in pharmaceutical chemistry and medicinal research. Its unique structural features and functional group compatibility make it an indispensable tool for synthesizing peptidomimetics, catalysts, and other bioactive molecules. With ongoing advancements in synthetic methodologies and computational chemistry, the potential applications of this compound are expected to expand further, contributing to the development of next-generation therapeutics.